1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid

• IUPAC Name: 1-[(5-chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid
• InChI: InChI=1S/C11H12ClNO3/c12-9-1-2-10(14)7(3-9)4-13-5-8(6-13)11(15)16/h1-3,8,14H,4-6H2,(H,15,16)
• InChI Key: UBFIWOCBPCBPEI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=C(C=CC(=C2)Cl)O)C(=O)O
• Molecular Formula: C11H12ClNO3
• Molecular Weight: 241.67 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid” were not found, there are related compounds that have been synthesized. For example, a series of novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives were synthesized. These derivatives contain chloro, hydroxyl, isopropyl, nitro, nitroso, and amino substituents at the benzene ring.

Mechanism of Action

The mechanism of action of 1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of fatty acids, proteins, and nucleic acids. It is also believed to have an effect on the activity of other enzymes involved in metabolic processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is known to have an inhibitory effect on the enzymes involved in the synthesis of fatty acids, proteins, and nucleic acids. It is also known to have an effect on the activity of other enzymes involved in metabolic processes. In addition, this compound has been shown to have an anti-inflammatory effect, as well as an effect on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to using this compound in laboratory experiments. For example, it can be toxic if ingested, and it can be difficult to control the concentration of the compound in the reaction mixture.

Future Directions

For the use of 1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid include further research into its biochemical and physiological effects. It may also be useful in the development of new drugs and therapies. Additionally, further research into its mechanism of action may lead to the development of new synthetic compounds. Finally, this compound may be useful in the development of new analytical methods and techniques.

Scientific Research Applications

1-[(5-Chloro-2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid has a wide range of applications in scientific research. It has been used as a building block for the synthesis of biologically active molecules, such as drugs. It has also been used in the study of its biochemical and physiological effects. This compound has also been used as a reagent in organic synthesis, as well as in the synthesis of other compounds.